Cas no 1807204-06-3 (2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride
• CAS No: 1807204-06-3
• MF: C₉H₄Cl₂F₃NO₂S₂
• MW: 350.164768218994
• CID: 4981037
• Update Time: 2025-10-23

2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride

• Inchi： 1S/C9H4Cl2F3NO2S2/c10-3-6-7(18-9(12,13)14)1-5(4-15)2-8(6)19(11,16)17/h1-2H,3H2
• InChI Key： DGBIZMJLJNMMDA-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=CC=1S(=O)(=O)Cl)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 468
• XLogP3: 3.8
• Topological Polar Surface Area: 91.6

Additional information on 2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride

2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride: A Versatile Building Block in Modern Pharmaceutical and Materials Science

2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride is a multifunctional organic compound characterized by its unique combination of cyano groups, trifluoromethylthio substituents, and benzenesulfonyl chloride functionality. This molecule represents a critical intermediate in the development of advanced pharmaceuticals and functional materials, owing to its ability to participate in diverse chemical transformations. The 2-chloromethyl group provides electrophilic reactivity, while the trifluoromethylthio moiety introduces strong electron-withdrawing properties, making this compound a valuable scaffold for synthesizing bioactive molecules. Recent studies have highlighted its potential in modulating protein-ligand interactions and its utility in the design of novel therapeutics targeting oncogenic pathways.

The structural complexity of 2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride is further emphasized by the presence of multiple heteroatoms, including sulfur and fluorine. The trifluoromethylthio group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of derivatives, which is a key factor in drug design. This property has been leveraged in recent research to develop compounds with improved pharmacokinetic profiles. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibited enhanced cellular uptake and prolonged half-life in preclinical models of cancer therapy.

The synthesis of 2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride involves a multi-step process that typically begins with the functionalization of a benzene ring. The introduction of the cyano group is often achieved through nucleophilic substitution reactions, while the trifluoromethylthio substituent is incorporated via sulfuration reactions. A notable advancement in this area is the development of catalytic methods that reduce the reliance on harsh conditions, as reported in a 2024 paper in Chemical Communications. These innovations have significantly improved the efficiency and scalability of its production, making it more accessible for large-scale applications.

Recent research has expanded the applications of 2-Chloromethyl-5-cy nad-3-(trifluoromethylthio)benzenesulfonyl chloride beyond traditional pharmaceuticals. For example, its benzenesulfonyl chloride functionality has been utilized in the synthesis of conductive polymers for flexible electronics. A 2023 study in Advanced Materials showcased how this compound serves as a precursor for creating high-performance organic semiconductors with tunable electronic properties. The trifluoromethylthio group, in this context, plays a crucial role in modulating the bandgap and charge transport characteristics of the resulting materials.

One of the most promising areas of research involving 2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride is its potential in the development of targeted therapies for neurodegenerative diseases. A 2024 preclinical study published in Cell Reports explored its ability to inhibit the aggregation of misfolded proteins associated with Alzheimer's disease. The compound's cyano group was found to interact selectively with specific protein domains, suggesting its utility as a lead molecule for designing neuroprotective agents. This finding underscores the importance of functional group optimization in enhancing therapeutic specificity.

The 2-chloromethyl functionality of this compound also makes it a valuable intermediate in the synthesis of heterocyclic compounds. A 2023 study in Organic Letters demonstrated its application in the preparation of pyrrole derivatives with potential anti-inflammatory properties. The reaction mechanism involved the nucleophilic attack of the 2-chloromethyl group on a nitrogen-containing electrophile, followed by ring closure to form the pyrrole ring. This approach highlights the versatility of the molecule in constructing complex architectures with biological relevance.

Despite its promising applications, the use of 2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride requires careful consideration of its reactivity and potential side products. A 2024 review in Green Chemistry emphasized the importance of green synthetic methods in its production. Techniques such as microwave-assisted synthesis and solvent-free conditions have been shown to reduce energy consumption and minimize waste generation, aligning with sustainable chemistry principles. These approaches are particularly relevant for industrial-scale applications where environmental impact must be minimized.

Future research on 2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride is likely to focus on expanding its utility in personalized medicine. By incorporating trifluoromethylthio groups into drug molecules, researchers aim to create compounds with enhanced bioavailability and reduced toxicity. Additionally, computational modeling is expected to play a key role in predicting the behavior of derivatives in biological systems, enabling the rational design of more effective therapeutics.

In conclusion, 2-Chloromethyl-5-cyano-3-(trifluoromethylthio)benzenesulfonyl chloride stands out as a versatile building block with significant potential in both pharmaceutical and materials science. Its unique combination of functional groups allows for the synthesis of a wide range of bioactive and functional materials. As research continues to uncover new applications, this compound is poised to play a central role in the development of innovative solutions for complex medical and technological challenges.